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Compound of Interest

Compound Name:
4-((Pyrrolidin-1-

ylsulfonyl)methyl)aniline

Cat. No.: B195563 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides a detailed, step-by-step procedure for the safe

disposal of 4-((Pyrrolidin-1-ylsulfonyl)methyl)aniline (CAS Number: 334981-10-1), a

compound often used as an intermediate in pharmaceutical synthesis.[1][2]

I. Compound Identification and Hazard Assessment
Before initiating any disposal procedure, it is crucial to understand the chemical properties and

potential hazards of the substance.
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Identifier Information

Chemical Name 4-((Pyrrolidin-1-ylsulfonyl)methyl)aniline

CAS Number 334981-10-1[3][4][5]

Molecular Formula C₁₁H₁₆N₂O₂S[4]

Molecular Weight 240.33 g/mol [4]

Appearance White to light yellow crystalline powder[2]

Melting Point 176 - 180 °C[2]

Known Synonyms
Almotriptan Aniline Precursor, Benzenamine, 4-

[(1-pyrrolidinylsulfonyl)methyl]-[1][4]

Hazard Profile: While a specific Safety Data Sheet (SDS) for this compound is not readily

available, data from structurally similar aniline and sulfonyl compounds suggest that 4-
((Pyrrolidin-1-ylsulfonyl)methyl)aniline should be handled as a hazardous substance.[6][7]

Potential hazards include:

Toxicity: Harmful if swallowed, in contact with skin, or inhaled.[6][7][8]

Irritation: May cause skin, eye, and respiratory irritation.[9]

Sensitization: May cause an allergic skin reaction.[6]

Chronic Effects: Aniline compounds are suspected of causing genetic defects and cancer.[6]

Environmental Hazards: Very toxic to aquatic life.[6]

II. Personal Protective Equipment (PPE) and Safety
Measures
Strict adherence to safety protocols is mandatory when handling this compound.

Required PPE:
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Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Always inspect gloves before

use and use proper removal techniques.[10]

Eye Protection: Safety glasses with side shields or goggles are essential.[9]

Lab Coat: A full-length laboratory coat should be worn to protect from skin contact.

Respiratory Protection: If working with the powder outside of a certified chemical fume hood,

a NIOSH-approved respirator is necessary.

Engineering Controls:

All handling of 4-((Pyrrolidin-1-ylsulfonyl)methyl)aniline should be conducted in a well-

ventilated laboratory, preferably within a chemical fume hood to minimize inhalation

exposure.[7]

An eyewash station and safety shower must be readily accessible.[7]

III. Step-by-Step Disposal Protocol
The following protocol outlines the safe disposal of 4-((Pyrrolidin-1-ylsulfonyl)methyl)aniline.

Step 1: Segregation and Waste Collection

Do not mix this compound with other waste streams unless compatibility has been

confirmed.

Collect waste 4-((Pyrrolidin-1-ylsulfonyl)methyl)aniline in a dedicated, clearly labeled, and

sealed container. The container should be made of a material compatible with the chemical.

Label the waste container with the full chemical name, CAS number, and relevant hazard

symbols.

Step 2: Spill Management In the event of a spill:

Evacuate the immediate area.

Ensure adequate ventilation.
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Wearing the appropriate PPE, contain the spill using an inert absorbent material (e.g.,

vermiculite, sand, or earth). Do not use combustible materials like paper towels.

Carefully sweep or scoop the absorbed material into a designated hazardous waste

container.

Clean the spill area with a suitable solvent, followed by soap and water. Collect all cleaning

materials as hazardous waste.

For large spills, or if you are not trained in spill cleanup, contact your institution's

Environmental Health and Safety (EHS) department immediately.

Step 3: Final Disposal

Waste 4-((Pyrrolidin-1-ylsulfonyl)methyl)aniline must be disposed of as hazardous

chemical waste.

Do not dispose of this chemical down the drain or in regular trash.[10][11]

Arrange for pickup and disposal by a licensed hazardous waste disposal contractor. Follow

all local, state, and federal regulations for hazardous waste disposal.[8][9]

IV. Experimental Workflow and Logical
Relationships
The following diagrams illustrate the necessary workflows for handling and disposing of this

chemical.
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Caption: Workflow for Handling and Disposal of 4-((Pyrrolidin-1-ylsulfonyl)methyl)aniline.
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Caption: Emergency Spill Response Protocol for 4-((Pyrrolidin-1-ylsulfonyl)methyl)aniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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